Cas no 461663-79-6 (5-Bromobenzofuran-3-carboxylic acid)

• Product Name: 5-Bromobenzofuran-3-carboxylic acid
• CAS No: 461663-79-6
• MF: C₉H₅BrO₃
• MW: 241.038202047348
• CID: 1033069
• PubChem ID: 65670887
• Update Time: 2025-04-20

5-Bromobenzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromobenzofuran-3-carboxylic acid
• 5-bromo-3-Benzofurancarboxylic acid
• AB76182
• AK120022
• KB-245309
• MolPort-022-215-822
• SureCN6840630
• SCHEMBL6840630
• 5-BROMO-1-BENZOFURAN-3-CARBOXYLIC ACID
• 5-Bromobenzofuran-3-carboxylicacid
• DTXSID30734922
• MZQBOTQXGIKNEO-UHFFFAOYSA-N
• CS-0308649
• AKOS015010395
• 461663-79-6
• DA-37784
• EN300-126492
• Z1267805736

• MDL： MFCD18837800
• Inchi： 1S/C9H5BrO3/c10-5-1-2-8-6(3-5)7(4-13-8)9(11)12/h1-4H,(H,11,12)
• InChI Key： MZQBOTQXGIKNEO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)O)=CO2

Computed Properties

• Exact Mass: 239.94221g/mol
• Monoisotopic Mass: 239.94221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Color/Form: NA
• Density: 1.8±0.1 g/cm3
• Boiling Point: 382.5±22.0 °C at 760 mmHg
• Flash Point: 22.5±15.3 °C

5-Bromobenzofuran-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans